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CAS No.: 378791-32-3

Cat. No.: B12772085

Get Quote

An In-depth Technical Guide on the Vapor Pressure and Volatility of Mustard-Lewisite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure and volatility

data for Mustard-Lewisite (HL), a chemical warfare agent consisting of a mixture of sulfur

mustard (HD) and lewisite (L). This document is intended for researchers, scientists, and

professionals in drug development who require detailed information on the physical properties

of this hazardous compound.

Introduction
Mustard-Lewisite (HL) is a potent vesicant (blistering agent) that combines the chemical

properties of both sulfur mustard and lewisite.[1] The vapor pressure and volatility of HL are

critical parameters that influence its behavior in the environment, its potential for airborne

dissemination, and the design of protective equipment and decontamination procedures. This

guide summarizes the available quantitative data, describes the experimental protocols for their
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determination, and provides a visual representation of the relationship between temperature

and vapor pressure.

The properties of Mustard-Lewisite mixtures can vary depending on the exact composition.[1]

This guide focuses on a common munitions-grade mixture of 63% Lewisite and 37% Sulfur

Mustard by weight.[1]

Quantitative Data on Vapor Pressure and Volatility
The following tables summarize the vapor pressure and volatility data for the Mustard-Lewisite
mixture (HL), as well as for its individual components, sulfur mustard (HD) and lewisite (L).

Table 1: Vapor Pressure and Volatility of Mustard-Lewisite (HL) Mixture (63% L-1, 37% HD)

Temperature (°C) Temperature (°F)
Vapor Pressure
(mm Hg)

Volatility (mg/m³)

20 68 0.248 2,730

Source:[1]

Table 2: Vapor Pressure and Volatility of Sulfur Mustard (HD)

Temperature (°C) Temperature (°F)
Vapor Pressure
(mm Hg)

Volatility (mg/m³)

0 32 0.025 75 (Solid)

20 68 0.072 610 (Liquid)

30 86 0.090 -

40 104 - 2,860 (Liquid)

Sources:[2][3]

Table 3: Vapor Pressure and Volatility of Lewisite (L-1)
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Temperature (°C) Temperature (°F)
Vapor Pressure
(mm Hg)

Volatility (mg/m³)

20 68 - 4,480

25 77 0.58 -

Source:[4]

Experimental Protocols for Vapor Pressure
Determination
Detailed experimental protocols for determining the vapor pressure of Mustard-Lewisite are

not readily available in open literature due to the hazardous nature of the substance. However,

the methodologies employed for other chemical warfare agents can be adapted. The following

sections describe the principles of common experimental techniques.

Static Method
The static method directly measures the vapor pressure of a substance in a closed system at

thermodynamic equilibrium.

Methodology:

A small, pure sample of the agent is placed in a thermostatically controlled, evacuated

vessel.

The vessel is heated to and maintained at a precise temperature.

The pressure inside the vessel is allowed to equilibrate, at which point the rate of

evaporation equals the rate of condensation.

The pressure at equilibrium, which is the vapor pressure at that temperature, is measured

using a pressure transducer.

The process is repeated at various temperatures to obtain a vapor pressure curve.
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Vapor Saturation Method
The vapor saturation method, also known as the gas saturation method, involves saturating a

carrier gas with the vapor of the substance of interest.

Methodology:

A stream of inert carrier gas (e.g., nitrogen) is passed at a known flow rate through or over a

sample of the liquid agent maintained at a constant temperature.

The carrier gas becomes saturated with the agent's vapor.

The mass of the agent transported by the gas is determined by trapping the vapor in a

suitable solvent and analyzing the resulting solution or by measuring the mass loss of the

sample over time.

The partial pressure of the agent (its vapor pressure) is then calculated using the ideal gas

law, based on the volume of the carrier gas and the amount of agent vaporized.

Knudsen Effusion Method
The Knudsen effusion method is suitable for substances with low vapor pressures. It measures

the rate of effusion of a vapor through a small orifice in a closed cell.

Methodology:

A sample of the substance is placed in a Knudsen cell, which is a small container with a very

small orifice of known area.

The cell is placed in a high vacuum and heated to a specific temperature.

The rate of mass loss from the cell due to the effusion of vapor through the orifice is

measured using a sensitive microbalance.

The vapor pressure is then calculated from the rate of mass loss, the area of the orifice, the

temperature, and the molar mass of the substance using the Hertz-Knudsen equation.

Visualization of Physicochemical Relationships
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The relationship between temperature, vapor pressure, and volatility is crucial for

understanding the behavior of Mustard-Lewisite. The following diagram illustrates this logical

relationship.

Relationship Between Temperature, Vapor Pressure, and Volatility

Key Factors

Physical Properties

Temperature

Vapor Pressure

increases

Volatility

increases

Click to download full resolution via product page

Caption: Logical flow of temperature's effect on vapor pressure and volatility.

This diagram shows that as the ambient temperature increases, the vapor pressure of

Mustard-Lewisite also increases. A higher vapor pressure leads to a higher concentration of

the agent in the vapor phase, thus increasing its volatility and the associated inhalation hazard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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